8-ethyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid

• IUPAC Name: 8-ethyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid
• InChI: InChI=1S/C15H17NO2/c1-2-9-6-7-13-12(8-9)10-4-3-5-11(10)14(16-13)15(17)18/h3-4,6-8,10-11,14,16H,2,5H2,1H3,(H,17,18)
• InChI Key: JTSJPXTXISWCHS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)NC(C3C2C=CC3)C(=O)O
• Molecular Formula: C15H17NO2
• Molecular Weight: 243.30 g/mol
• CAS No.: 1008423-48-0

Description

8-Ethyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid (ETQCA) is an organic compound that has been studied extensively in recent years due to its potential applications in the field of medicinal chemistry. This compound is a derivative of the cyclopenta[c]quinoline scaffold, which has been shown to exhibit a wide range of biological activities. ETQCA has been studied for its potential use in the synthesis of various pharmaceuticals and as an inhibitor of several enzymes. In addition, ETQCA has been studied for its potential use in the treatment of various diseases.

Scientific Research Applications

Synthesis and Potential Applications in Display Technologies

Synthesis of Ethyl 3-Aryl-1-Methyl-8-oxo-8H-anthra[9,1-gh]quinoline-2-carboxylates for Liquid Crystal Displays

Two new fluorescent ethyl 3-aryl-1-methyl-8-oxo-8H-anthra[9,1-gh]quinoline-2-carboxylates were synthesized, showing a high potential for application in liquid crystal displays due to their very good orientation parameter in nematic liquid crystal. This suggests a potential avenue for research into similar compounds for display technologies (Bojinov & Grabchev, 2003).

Synthesis Techniques

One-Step Synthesis of Quinoline-3-Carboxylic Acid Esters

A one-step procedure for the synthesis of 2,4-unsubstituted quinoline-3-carboxylic acid ethyl esters from o-nitrobenzaldehydes has been described. This efficient synthesis technique could potentially be adapted for the synthesis of related compounds (Venkatesan et al., 2010).

Optical and Electronic Applications

Design and Optical Characterizations for Photodiode Applications

A novel compound was synthesized and characterized for its potential in photodiode applications. Thin films prepared from this compound showed remarkable optical behavior with unique optical response representations, suggesting potential use in organic photodiodes. This area of research could be relevant for exploring the optical properties of "8-ethyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid" related compounds (Elkanzi et al., 2020).

Catalytic Applications

New Chromium(III) Complexes as Catalysts for Olefin Polymerization

Studies have shown that cyclopentadienyl ligands functionalized by quinoline or N,N-dimethylaniline form stable chromium(III) complexes, which act as highly active, temperature-stable catalysts for the polymerization of ethylene. This suggests potential catalytic applications for compounds with similar structures (Enders et al., 2001).